Ethyl 2-(4-ethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-ethoxybenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H25NO4S/c1-4-25-15-9-7-14(8-10-15)19(23)22-20-18(21(24)26-5-2)16-11-6-13(3)12-17(16)27-20/h7-10,13H,4-6,11-12H2,1-3H3,(H,22,23)
• InChI Key: UDTXNJOHQBXHHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CC(CC3)C)C(=O)OCC
• Molecular Formula: C21H25NO4S
• Molecular Weight: 387.5 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized using various methods. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, they can be used in the synthesis of organic semiconductors.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiophene derivatives can vary widely depending on their specific structure. For example, the melting point of Ethyl-2-(4-hydroxy-3-methoxybenzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is 95–97°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives exhibit a wide range of pharmacological properties. .

Photophysical Properties and Sensing Applications

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STAT3 Inhibition and Cancer Therapy

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Synthetic Chemistry and Methodology Development

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Mechanism of Action

Target of Action

Thiophene derivatives, in general, have been known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Mode of Action

It’s worth noting that thiophene derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiophene derivatives are known to interact with a variety of biochemical pathways, leading to their diverse biological effects .

Result of Action

Thiophene derivatives are known to exhibit a variety of effects at the molecular and cellular level, contributing to their diverse biological activities .

Future Directions

Thiophene derivatives continue to be a topic of interest in various fields, including medicinal chemistry, due to their wide range of biological effects. Future research will likely continue to explore the synthesis of new thiophene derivatives and their potential applications.